Cas no 74959-55-0 (1,3,4-Thiadiazol-2-amine, 5-(4-nitrophenyl)-N-phenyl-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-(4-nitrophenyl)-N-phenyl-
• CAS No: 74959-55-0
• MF: C₁₄H₁₀N₄O₂S
• MW: 298.319800853729
• CID: 540239
• PubChem ID: 5270830
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, 5-(4-nitrophenyl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-(4-nitrophenyl)-N-phenyl-
• 5-(4-nitrophenyl)-N-phenyl-1,3,4-thiadiazol-2-amine
• CHEMBL224892
• 2-(Phenylamino)-5-(4-nitrophenyl)-1,3,4-thiadiazole
• 74959-55-0
• DTXSID70414892

• Inchi： 1S/C14H10N4O2S/c19-18(20)12-8-6-10(7-9-12)13-16-17-14(21-13)15-11-4-2-1-3-5-11/h1-9H,(H,15,17)
• InChI Key： PXBNXRQKHUQPGP-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C1C=CC(=CC=1)[N+](=O)[O-])NC1C=CC=CC=1

Computed Properties

• Exact Mass: 298.0526
• Monoisotopic Mass: 298.05244675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 80.95